Cas no 2418704-94-4 (2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine)

• Product Name: 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine
• CAS No: 2418704-94-4
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• MDL: MFCD32679550
• CID: 5678681
• PubChem ID: 154577690
• Update Time: 2025-08-02

2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2418704-94-4
• 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine
• EN300-26677879

• MDL： MFCD32679550
• Inchi： 1S/C7H4ClF4N/c8-6-4(2-1-3-13-6)5(9)7(10,11)12/h1-3,5H
• InChI Key： DHGMAGLTGGLWIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C(F)(F)F)F

Computed Properties

• Exact Mass: 212.9968395g/mol
• Monoisotopic Mass: 212.9968395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine

Recent Advances in the Study of 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine (CAS: 2418704-94-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine (CAS: 2418704-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic compound, characterized by a pyridine ring substituted with a chloro group and a tetrafluoroethyl moiety, exhibits remarkable chemical reactivity and biological activity, making it a valuable intermediate in drug discovery and development.

Recent studies have explored the synthetic pathways and optimization strategies for producing 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine with high yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis, catalytic fluorination, and chromatography to achieve efficient production. The compound's stability under various conditions has also been investigated, providing insights into its handling and storage requirements for industrial and laboratory applications.

In the realm of medicinal chemistry, 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine has shown promise as a key building block for the development of novel therapeutic agents. Its structural features allow for diverse modifications, enabling the creation of compounds with targeted biological activities. Recent publications highlight its use in the synthesis of potential antiviral and anticancer agents, where the tetrafluoroethyl group enhances the compounds' metabolic stability and bioavailability.

Furthermore, the compound's mechanism of action in biological systems has been a subject of investigation. Studies suggest that derivatives of 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine may interact with specific enzyme systems, particularly those involved in cellular signaling pathways. This has opened new avenues for research into targeted therapies for various diseases, including inflammatory disorders and neurodegenerative conditions.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in recent years covering its synthesis methods and applications. These patents demonstrate the compound's versatility and potential for commercialization in drug development. Additionally, regulatory considerations regarding the safety and environmental impact of 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine have been addressed in recent toxicological studies, providing valuable data for its future use in pharmaceutical formulations.

Looking ahead, researchers anticipate that 2-Chloro-3-(1,2,2,2-tetrafluoroethyl)pyridine will continue to play a significant role in the development of new chemical entities for therapeutic applications. Ongoing studies are exploring its potential in combination therapies and as a scaffold for the design of more complex molecular structures with enhanced pharmacological properties. The compound's unique characteristics position it as a valuable tool in the medicinal chemist's arsenal for addressing unmet medical needs.